Cas no 2248298-81-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-chloro-1H,1aH,6H,6aH-cyclopropa[a]indene-1-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-chloro-1H,1aH,6H,6aH-cyclopropa[a]indene-1-carboxylate
• CAS No: 2248298-81-7
• MF: C₁₉H₁₂ClNO₄
• MW: 353.755884170532
• CID: 5960395
• PubChem ID: 165724579
• Update Time: 2025-07-16

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-chloro-1H,1aH,6H,6aH-cyclopropa[a]indene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-chloro-1H,1aH,6H,6aH-cyclopropa[a]indene-1-carboxylate
• 2248298-81-7
• EN300-6525576

• Inchi： 1S/C19H12ClNO4/c20-10-5-6-11-9(7-10)8-14-15(11)16(14)19(24)25-21-17(22)12-3-1-2-4-13(12)18(21)23/h1-7,14-16H,8H2
• InChI Key： FELHDSKZFIUCKB-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)CC1C(C(=O)ON3C(C4C=CC=CC=4C3=O)=O)C12

Computed Properties

• Exact Mass: 353.0454856g/mol
• Monoisotopic Mass: 353.0454856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-chloro-1H,1aH,6H,6aH-cyclopropa[a]indene-1-carboxylate

Professional Introduction to Compound with CAS No. 2248298-81-7 and Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-chloro-1H,1aH,6H,6aH-cyclopropa[a]indene-1-carboxylate

The compound with the CAS number 2248298-81-7 and the product name 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-chloro-1H,1aH,6H,6aH-cyclopropa[a]indene-1-carboxylate represents a significant advancement in the field of pharmaceutical chemistry. This molecule belongs to a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural complexity of this compound, featuring a fused system of isoindole and cyclopropa[a]indene moieties, makes it a promising candidate for further investigation in medicinal chemistry.

One of the most striking features of this compound is its 1,3-dioxo core, which is known to exhibit strong electron-withdrawing properties. This feature can significantly influence the electronic distribution within the molecule, thereby affecting its reactivity and interactions with biological targets. The presence of a 4-chloro substituent on the cyclopropa[a]indene ring adds another layer of complexity, as chlorine atoms are known to be excellent electron-withdrawing groups that can modulate the molecule's pharmacokinetic properties. These structural elements collectively contribute to the compound's unique chemical profile and make it an intriguing subject for further study.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-chloro-1H,1aH,6H,6aH-cyclopropa[a]indene-1-carboxylate structure has been identified as a promising scaffold for the discovery of new drugs due to its ability to interact with various biological targets. For instance, studies have suggested that this compound may have potential applications in the treatment of neurological disorders. The isoindole moiety is particularly noteworthy, as it has been shown to exhibit neuroprotective properties in several preclinical models. This has led researchers to explore its potential as a lead compound for the development of new therapeutic agents.

The cyclopropa[a]indene component of the molecule is another key feature that contributes to its biological activity. This fused ring system has been implicated in various pharmacological effects, including anti-inflammatory and antimicrobial properties. The dioxo group further enhances these effects by providing a site for hydrogen bonding interactions with biological targets. These interactions are crucial for the compound's ability to modulate biological pathways and exert its therapeutic effects. The combination of these structural elements makes this compound a versatile tool for drug discovery and development.

Recent advancements in computational chemistry have enabled researchers to gain deeper insights into the structure-property relationships of complex molecules like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-chloro-1H,1aH,6H,6aH-cyclopropa[a]indene-1-carboxylate. By employing techniques such as molecular modeling and quantum mechanics calculations, scientists can predict how different structural modifications will affect the molecule's biological activity. These computational studies have been instrumental in guiding synthetic efforts and optimizing the compound's pharmacological profile. For example, they have helped identify key interactions between the molecule and its target proteins, which can be exploited to enhance its efficacy and reduce potential side effects.

In addition to its potential therapeutic applications, this compound has also attracted attention for its synthetic utility. The complex architecture of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-chloro-1H,1aH,6H,6aH-cyclopropa[a]indene-1-carboxylate presents a significant challenge for synthetic chemists but also offers opportunities for innovation. Researchers have developed novel synthetic routes to construct this molecule efficiently and in high yield. These synthetic strategies not only contribute to the availability of this compound for further study but also advance our understanding of organic chemistry principles and methodology.

The pharmacological evaluation of 2248298-81-7 has revealed several interesting properties that make it a valuable candidate for drug development. In vitro studies have demonstrated that this compound exhibits significant inhibitory activity against various enzymes and receptors relevant to neurological disorders. For instance, it has shown potent binding affinity for certain neurotransmitter receptors that are implicated in conditions such as Alzheimer's disease and Parkinson's disease. These findings suggest that this compound may be effective in modulating neurotransmitter activity and could potentially alleviate symptoms associated with these disorders.

Furthermore，the dioxo group in the molecule has been found to play a crucial role in its biological activity by facilitating interactions with target proteins. This group acts as a hydrogen bond acceptor or donor depending on the specific target site， thereby enhancing binding affinity and efficacy。The presence of a 4-chloro substituent also contributes to these interactions by modulating electronic properties and influencing binding geometry。These structural features collectively contribute to the compound's unique pharmacological profile。

Preclinical studies have provided further evidence supporting the therapeutic potential of 2248298-81-. In animal models，this compound has demonstrated promising results in reducing inflammation，improving cognitive function，and protecting against neurodegenerative damage。These findings are particularly encouraging given the increasing prevalence of neurological disorders worldwide。The ability of this compound to cross blood-brain barriers，if confirmed，would further enhance its clinical applicability by allowing direct delivery into brain tissues。

The synthesis and characterization of derivatives based on the core structure (CAS No: 2248298–81–7) represent an active area of research aimed at improving potency，selectivity，and pharmacokinetic profiles。By systematically modifying various functional groups，researchers can fine-tune molecular properties to optimize drug-like characteristics。For example，exploring alternative dioxo analogs or introducing additional heterocyclic moieties could lead to novel compounds with enhanced therapeutic efficacy。

The integration of modern analytical techniques such as NMR spectroscopy、mass spectrometry、and X-ray crystallography has been instrumental in elucidating structural details about this complex molecule。These methods provide high-resolution data that aid in confirming molecular architecture、identifying stereochemistry，and understanding conformational preferences。Such detailed structural information is critical for rational drug design efforts aimed at maximizing bioactivity while minimizing off-target effects。

The future prospects for the product name (CAS No: 2248298–81–7) are exciting given ongoing research efforts across multiple disciplines including medicinal chemistry、pharmacology，and computational biology。Collaborative approaches combining experimental investigations with advanced computational modeling will continue driving progress toward developing novel therapeutics based on this scaffold。As our understanding deepens regarding structure-function relationships within complex heterocyclic systems like this one，we anticipate more refined derivatives entering clinical trials within next decade。